Cas no 65486-36-4 (2-Pyrrolidinethione,1-(2-phenylethyl)-)

• Product Name: 2-Pyrrolidinethione,1-(2-phenylethyl)-
• CAS No: 65486-36-4
• MF: C₁₂H₁₅NS
• MW: 205.31920170784
• CID: 501599
• PubChem ID: 45118579
• Update Time: 2025-04-19

2-Pyrrolidinethione,1-(2-phenylethyl)- Chemical and Physical Properties

Names and Identifiers

• 2-Pyrrolidinethione,1-(2-phenylethyl)-
• 1-phenethylpyrrolidine-2-thione
• 65486-36-4

• Inchi： 1S/C12H15NS/c14-12-7-4-9-13(12)10-8-11-5-2-1-3-6-11/h1-3,5-6H,4,7-10H2
• InChI Key： AXNMHQREHWWYIX-UHFFFAOYSA-N
• SMILES： S=C1CCCN1CCC1C=CC=CC=1

Computed Properties

• Exact Mass: 205.09265
• Monoisotopic Mass: 205.093
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 197
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 35.3A^2
• XLogP3: 2.3

Experimental Properties

• PSA: 3.24

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzene and substituted derivatives
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives